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Compound of Interest

Compound Name: (R)-KMH-233

Cat. No.: B12383565 Get Quote

(R)-KMH-233 is a research compound identified as a selective and slowly reversible inhibitor of

the L-type amino acid transporter 1 (LAT1).[1] It is utilized in laboratory settings for cancer

research, where it has been shown to reduce cancer cell growth and potentiate the efficacy of

other anticancer drugs.[1][2] Due to the limited availability of a specific Safety Data Sheet

(SDS) for (R)-KMH-233, a comprehensive hazard profile is not publicly available. Therefore, it

is imperative to handle this compound with the utmost caution, adhering to standard safety

protocols for handling potentially hazardous research chemicals.

Personal Protective Equipment (PPE)
Given the unknown specific hazards of (R)-KMH-233, a conservative approach to personal

protection is essential. The following PPE should be worn at all times when handling the

compound:
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PPE Category Recommended Equipment

Eye Protection Chemical splash goggles or a full-face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). It is advisable to double-glove.

Gloves should be changed immediately if

contaminated, punctured, or torn.

Body Protection

A fully buttoned laboratory coat with long

sleeves. For procedures with a higher risk of

splashes or aerosol generation, a disposable

gown made of a low-permeability fabric is

recommended.

Respiratory Protection

For handling the solid form or when there is a

risk of aerosol generation, a NIOSH-approved

respirator (e.g., N95 or higher) should be used.

All work with the solid compound should be

performed in a certified chemical fume hood or a

biological safety cabinet.

Operational Plan
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

The compound should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials. One supplier recommends storage at -20°C for solutions.[2]

The storage container should be clearly labeled with the compound name, date received,

and any known hazards.

Access to the storage area should be restricted to authorized personnel only.

Handling and Preparation of Solutions:
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All handling of (R)-KMH-233, including weighing and solution preparation, must be

conducted in a certified chemical fume hood or other suitable containment device to

minimize inhalation exposure.

Use dedicated equipment (spatulas, weighing boats, etc.) for handling the solid compound.

For preparing solutions, slowly add the solvent to the solid to avoid dust generation. A

supplier provides a protocol for a 2.5 mg/mL suspended solution in a vehicle of DMSO,

PEG300, Tween-80, and saline.[2]

Ensure all containers are properly labeled with the contents, concentration, solvent, and date

of preparation.

Spill Management:

In the event of a spill, evacuate the immediate area and restrict access.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For small spills of solid material, gently cover with an absorbent material to avoid raising

dust, then carefully scoop into a labeled waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or chemical absorbent

pads) and place in a sealed container for disposal.

Clean the spill area with a suitable decontaminating solution and then with soap and water.

Report all spills to the laboratory supervisor or safety officer.

Disposal Plan
All waste materials contaminated with (R)-KMH-233 must be treated as hazardous chemical

waste.

Solid Waste: Collect all disposable materials that have come into contact with the compound,

such as gloves, weighing paper, and pipette tips, in a designated, sealed, and clearly labeled

hazardous waste container.
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Liquid Waste: Collect all solutions containing (R)-KMH-233 in a separate, sealed, and

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

is known.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations. Do not dispose of

(R)-KMH-233 down the drain or in regular trash.

LAT1 Signaling Pathway
(R)-KMH-233 functions by inhibiting the L-type amino acid transporter 1 (LAT1).[1] LAT1 is

crucial for the transport of large neutral amino acids, such as leucine, into cells.[3] This

transport is essential for cancer cells to meet their high metabolic demands for protein

synthesis and cell growth. The influx of these amino acids, particularly leucine, activates the

mTORC1 signaling pathway, a central regulator of cell proliferation, growth, and survival.[4][5]

[6] By blocking LAT1, (R)-KMH-233 disrupts this pathway, leading to reduced cancer cell

growth.
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Caption: Inhibition of LAT1 by (R)-KMH-233 blocks amino acid transport and subsequent

mTORC1 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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